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Compound of Interest

Compound Name: Mapp

Cat. No.: B1606088

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for handling ZMapp, an
experimental therapeutic cocktail of three humanized monoclonal antibodies developed by
Mapp Biopharmaceutical for the treatment of Ebola virus disease. Given its investigational
nature, a formal safety data sheet (SDS) is not publicly available. The following guidance is
synthesized from general safety protocols for monoclonal antibodies and specific information
available regarding ZMapp.

Core Safety and Handling Information

Proper handling of ZMapp is critical to ensure the safety of laboratory personnel and maintain
the integrity of the product. The primary routes of potential exposure are through dermal
contact, mucosal exposure, inhalation of aerosols, and accidental ingestion.

Personal Protective Equipment (PPE)

A comprehensive approach to personal protective equipment is essential to minimize exposure
risk. The following PPE is recommended when handling ZMapp:
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PPE Component

Specification

Purpose

Gloves

Nitrile or latex, powder-free

To prevent skin contact with

the product.

Lab Coat

Disposable or dedicated, fluid-

resistant

To protect clothing and skin

from spills.

Eye Protection

Safety glasses with side

shields or goggles

To protect eyes from splashes

or aerosols.

Face Shield

Required when there is a

significant risk of splashing

To provide full-face protection.

Respiratory Protection

Not generally required for
handling in a biological safety
cabinet. Use a NIOSH-
approved respirator if aerosols
may be generated outside of a

containment device.

To prevent inhalation of

aerosolized product.

Operational Plans

Receiving and Storage:

» Upon receipt, visually inspect the packaging for any signs of damage or leakage.

o ZMapp is known to require a cold chain for distribution and storage to maintain its stability.[1]
Store vials according to the manufacturer's instructions, typically at refrigerated temperatures

(2°C to 8°C).

» Do not freeze the antibody solution unless specified by the manufacturer.

Preparation and Handling:

 All handling of ZMapp should be conducted in a designated clean area, preferably within a
biological safety cabinet (BSC) to minimize the risk of contamination and aerosol generation.

o Follow aseptic techniques throughout the handling process.
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e ZMapp is administered intravenously.[2] For research purposes, reconstitution of lyophilized
powder or dilution of a liquid concentrate should be performed according to the specific
experimental protocol, using appropriate sterile diluents.

Disposal Plan

Proper disposal of ZMapp and related materials is crucial to prevent environmental
contamination and accidental exposure.

e Unused Vials: Unused or expired vials of ZMapp should be disposed of as pharmaceutical
waste in accordance with local, state, and federal regulations.

o Contaminated Materials: All materials that have come into contact with ZMapp, such as
gloves, lab coats, syringes, and vials, should be disposed of in designated biohazard waste
containers.

e Sharps: Needles and syringes used for handling ZMapp must be disposed of in a puncture-
resistant sharps container.

Emergency Procedures

In the event of an accidental exposure, immediate action is necessary.
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Exposure Type Immediate Action

Wash the affected area thoroughly with soap

Skin Contact .
and water for at least 15 minutes.

Immediately flush the eyes with copious

amounts of water for at least 15 minutes,
Eye Contact ] ) ) )

holding the eyelids open. Seek immediate

medical attention.

Encourage bleeding at the site of injury by

washing with soap and water. Do not squeeze

Needle Stick ] ) )
or scrub the area. Seek immediate medical
attention.
Evacuate the area. For small spills, cover with
Spil absorbent material, and decontaminate the area
pi

with an appropriate disinfectant. For large spills,

follow institutional emergency spill procedures.

ZMapp Properties

Property Description

A cocktail of three chimeric monoclonal

Composition o
antibodies: c13C6, c2G4, and c4G7.
The glycoprotein of the Ebola virus, preventing
Target . .
viral entry into host cells.[1]
Formulation Administered as an intravenous infusion.[2]
Requires a cold chain for distribution and
Storage

storage.[1]

Experimental Workflow and Mechanism of Action

The following diagrams illustrate a typical workflow for handling monoclonal antibodies in a
laboratory setting and the general mechanism of action for a neutralizing antibody like ZMapp.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-mapp]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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